2,2,2-trifluoroethyl N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate

Specification

• CAS No.: 1394777-21-9
• Molecular Formula: C11H7F3N2O4
• Molecular Weight: 288.18 g/mol
• IUPAC Name: 2,2,2-trifluoroethyl N-(1,3-dioxoisoindol-5-yl)carbamate
• Standard InChI: InChI=1S/C11H7F3N2O4/c12-11(13,14)4-20-10(19)15-5-1-2-6-7(3-5)9(18)16-8(6)17/h1-3H,4H2,(H,15,19)(H,16,17,18)
• Standard InChI Key: CBLRXTSRIKTJPL-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1NC(=O)OCC(F)(F)F)C(=O)NC2=O
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)OCC(F)(F)F)C(=O)NC2=O

Introduction

Chemical Identity and Basic Information

2,2,2-trifluoroethyl N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate is identified by the CAS registry number 1394777-21-9. This compound belongs to the class of fluorinated carbamates with an isoindole scaffold. The systematic nomenclature reflects its chemical structure, which combines a trifluoroethyl moiety with a carbamate linkage to a substituted isoindole ring system.

Identifiers and Registry Information

The compound is uniquely identified through several standardized chemical identifiers as shown in Table 1.

Table 1: Chemical Identifiers of 2,2,2-trifluoroethyl N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate

Identifier Type	Value
CAS Number	1394777-21-9
Molecular Formula	C11H7F3N2O4
InChI	InChI=1S/C11H7F3N2O4/c12-11(13,14)4-20-10(19)15-5-1-2-6-7(3-5)9(18)16-8(6)17/h1-3H,4H2,(H,15,19)(H,16,17,18)
InChIKey	CBLRXTSRIKTJPL-UHFFFAOYSA-N
SMILES	c1cc2c(cc1NC(=O)OCC(F)(F)F)C(=O)NC2=O

Synonyms

The compound is also known by alternative nomenclature including "Carbamic acid, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-, 2,2,2-trifluoroethyl ester".

Molecular Structure and Physicochemical Properties

Structural Features

2,2,2-trifluoroethyl N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate consists of several key structural components:

• A phthalimide (isoindole-1,3-dione) core structure

• A carbamate linkage at the 5-position of the isoindole ring

• A 2,2,2-trifluoroethyl group attached to the carbamate oxygen

The presence of the trifluoromethyl group contributes to the compound's lipophilicity and metabolic stability, which are important considerations in pharmaceutical research. The phthalimide moiety provides rigidity to the molecule and serves as a potential pharmacophore in medicinal chemistry applications.

Structural Analogs and Related Compounds

Several structurally related compounds appear in the chemical literature, providing context for understanding the potential applications and chemical behavior of 2,2,2-trifluoroethyl N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate.

Notable Structural Analogs

Table 5: Structural Analogs of 2,2,2-trifluoroethyl N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate

Compound Name	CAS Number	Structural Difference
2,2,2-trifluoroethyl N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)carbamate	1087788-74-6	Addition of methyl group at N-position of isoindole
2,2,2-trifluoroethyl N-(2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)carbamate	1482630-83-0	Replacement of isoindole with benzodiazol scaffold
2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2,2,2-trifluoroethyl)acetamide	732294-41-6	Rearrangement of functional groups

These structural analogs highlight the versatility of the core structure and suggest potential applications in medicinal chemistry through systematic structural modifications. The presence of these related compounds in the literature indicates ongoing interest in this chemical class.